Cas no 2228826-94-4 (2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2228826-94-4
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• CID: 6206967
• PubChem ID: 165631418
• Update Time: 2025-06-08

2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
• 2228826-94-4
• EN300-1969364
• 2-chloro-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol

• Inchi： 1S/C7H8ClF3N2O/c1-13-3-4(5(14)2-8)6(12-13)7(9,10)11/h3,5,14H,2H2,1H3
• InChI Key： YVYUEPLDASFZQE-UHFFFAOYSA-N
• SMILES： ClCC(C1=CN(C)N=C1C(F)(F)F)O

Computed Properties

• Exact Mass: 228.0277251g/mol
• Monoisotopic Mass: 228.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol

Recent Advances in the Study of 2-Chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol (CAS: 2228826-94-4)

The compound 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol (CAS: 2228826-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its pyrazole core and trifluoromethyl group, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding light on its role in modern medicinal chemistry.

One of the key areas of research involving this compound is its synthetic pathway. A recent study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol, highlighting its scalability and efficiency. The study emphasized the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors in drug development. The researchers also explored various derivatives of the compound to evaluate their structure-activity relationships (SAR), providing valuable insights for future modifications.

In addition to its synthetic aspects, the biological activity of 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymatic targets involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential utility in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another promising avenue of research involves the compound's application in agrochemicals. Due to its structural features, 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol has been explored as a precursor for novel pesticides. A recent patent application highlighted its efficacy in controlling certain crop pests, with the trifluoromethyl group playing a crucial role in enhancing its pesticidal activity. This dual potential in both pharmaceuticals and agrochemicals underscores the versatility of this compound and its derivatives.

Despite these advancements, challenges remain in the development of 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol-based therapeutics. Issues such as solubility, toxicity, and off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's unique chemical profile and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to explore its mechanisms of action in greater detail and expand its applications across multiple therapeutic areas.

In conclusion, 2-chloro-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol (CAS: 2228826-94-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential applications in both medicine and agriculture highlight its significance in contemporary science. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic and agrochemical agents.